Cas no 2645417-45-2 (2-chloroquinazolin-5,6,7,8-d4-4-amine)

• Product Name: 2-chloroquinazolin-5,6,7,8-d4-4-amine
• CAS No: 2645417-45-2
• MF: C₈H₆ClN₃
• MW: 183.630986690521
• CID: 6825990
• PubChem ID: 172406548
• Update Time: 2025-02-26

2-chloroquinazolin-5,6,7,8-d4-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloroquinazolin-5,6,7,8-d4-4-amine
• CS-24152
• 2645417-45-2

• Inchi： 1S/C8H6ClN3/c9-8-11-6-4-2-1-3-5(6)7(10)12-8/h1-4H,(H2,10,11,12)/i1D,2D,3D,4D
• InChI Key： YPNGRZOYTLZRBD-RHQRLBAQSA-N
• SMILES： ClC1=NC(=C2C([2H])=C([2H])C([2H])=C([2H])C2=N1)N

Computed Properties

• Exact Mass: 183.0501319Da
• Monoisotopic Mass: 183.0501319Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų